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Compound of Interest

Compound Name: 2,3,4-Pentanetriol

Cat. No.: B084949

Essential Safety and Handling Guide for 2,3,4-
Pentanetriol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
2,3,4-Pentanetriol, ensuring the well-being of laboratory personnel and the integrity of
research. Adherence to these protocols is essential for minimizing exposure and mitigating
potential hazards.

Hazard Identification and Risk Assessment

2,3,4-Pentanetriol is classified as an irritant.[1] Understanding its specific hazards is the first
step in safe handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Source: PubChem[1], Sigma-Aldrich

Based on this classification, the primary risks associated with handling 2,3,4-Pentanetriol are
skin and eye contact, and inhalation of vapors or mists.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is crucial and depends on the specific laboratory task being
performed. The following table summarizes the recommended PPE for handling 2,3,4-
Pentanetriol.
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. Hand Respiratory Protective
Task Eye Protection . . .
Protection Protection Clothing
Use in a well-
ventilated area. If
vapors or
Safety glasses
o o ) ) o aerosols are
Weighing and with side shields Disposable nitrile Standard

Transferring

or chemical

splash goggles

gloves

likely to be
generated, a
vapor respirator

is recommended.

[2]

laboratory coat

Work in a
chemical fume

hood or use a

Preparing Chemical splash Disposable nitrile ) Standard
_ vapor respirator
Solutions goggles gloves S laboratory coat
if significant
aerosols may be
generated.
Not generally
required if
] ) o handled in a
Handling Safety glasses Disposable nitrile ) Standard
] T ) well-ventilated
Solutions with side shields gloves laboratory coat

area with
minimal aerosol

generation.

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile
or neoprene

gloves

Not generally
required if
conducted in a
well-ventilated

area.

Standard

laboratory coat

A logical workflow for selecting the appropriate PPE is illustrated below.
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PPE Selection Workflow for 2,3,4-Pentanetriol

- Risk Assessment

Task Involving
2,3,4-Pentanetriol

Potential for
Inhalation Exposure?

Potential for Splash
or Aerosol Generation?

f(es No No lYes

WE Selection

Standard PPE:
Lab Coat,
Nitrile Gloves,

Enhanced Eye Protection: Respiratory Protection:

Chemical Splash Goggles

Vapor Respirator

Safety Glasses
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Disposal Workflow for 2,3,4-Pentanetriol

Generate
2,3,4-Pentanetriol Waste

Collect in Labeled

Hazardous Waste Container

Store in Designated
Secure Area

Follow Institutional
and Regulatory Guidelines

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,3,4-
Pentanetriol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084949#personal-protective-equipment-for-handling-
2-3-4-pentanetriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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